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Compound of Interest

Compound Name: MTC420
CAS No.: 2088930-66-7
Cat. No.: B609361
Get Quote
. J

CAS No: 2088930-66-7 | Class: Anti-tuberculosis Agent (Heterocyclic Quinolone) | State: Solid
Powder[1]

Executive Safety Summary

Immediate Action Required: MTC420 is a potent bioactive research compound with nanomolar
efficacy (

).[1] While early literature suggests a favorable toxicological profile in animal models,
occupational safety standards require treating this as a Potent Compound (OEB 4 equivalent)
until comprehensive chronic toxicity data (genotoxicity, reproductive toxicity) is established.[1]

Core Hazard: Inhalation of airborne particulates during weighing/transfer and dermal
absorption, particularly when solubilized in organic solvents like DMSO.[1]

Quick Reference: Safety Parameters
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Parameter Specification Critical Note

Target OEL:
Occupational Exposure Band
(OEB) Band 4 (Default [1] Strict containment

required.[1][2][3]

. ) High electrostatic potential; risk
Physical State Solid Powder o
of aerosolization.[1]

WARNING: DMSO enhances
skin permeability, carrying the
API directly into the

bloodstream.[1]

Solubility Vehicle DMSO / DMF

Respiratory protection is non-
Primary Route of Exposure Inhalation & Dermal negotiable for open handling.

[1]

The PPE Ensemble: A Layered Defense System

Scientific Rationale: PPE is the final barrier, not the first.[1] The following ensemble is designed
to withstand both particulate penetration and solvent permeation.

A. Respiratory Protection
Standard:PAPR (Powered Air Purifying Respirator) or N95/P100 (Fit-tested) ONLY if used

within a certified fume hood.[1]

o Why: MTC420 is a fine powder.[1] Standard surgical masks offer zero protection against API
aerosols (<5 microns).[1]

o Configuration: If handling outside a Biosafety Cabinet (BSC) or Contained Vented Enclosure
(CVE), a loose-fitting PAPR with HEPA filters provides a higher Assigned Protection Factor
(APF = 25-1000) than an N95 (APF = 10).[1]

B. Dermal Protection (Hands)

Standard:Double-Gloving Strategy (Nitrile over Nitrile/Laminate).[1]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://itwperformancepolymers.com/wp-content/uploads/IT102-Plexus-MA420-AO420-Adhesive-SDS-US-Default.pdf
https://image.trusco-sterra2.com/pdf/sds_english/MC420SP_4050__SDSE.pdf
https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://www.benchchem.com/product/b609361/docs?utm_src=pdf-body#personal-protective-equipment-ppe-handling-guide-mtc420
https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://www.medkoo.com/products/13548
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 Inner Glove: Extended cuff Nitrile (minimum 4 mil).[1]

o Outer Glove: High-performance Nitrile or Silver Shield® (Laminate) if handling DMSO stock
solutions.[1]

e Mechanism: Nitrile provides physical strength.[1] Laminate resists organic solvent
permeation.[1]

o Change Frequency: Replace outer gloves every 30 minutes or immediately upon splash
contact.[1] DMSO breakthrough time for standard nitrile can be <5 minutes.[1]

C. Body & Eye Protection[1][4]

e Gowning: Tyvek® Lab Coat (Closed front, elastic cuffs) or Coveralls.[1] Cotton coats are
porous and retain powder, creating a secondary exposure source.[1]

» Eyes: Chemical Splash Goggles (Indirect vented).[1] Safety glasses are insufficient for
powders that drift.[1]

Operational Protocol: Handling MTC420
Objective: Isolate the worker from the compound during the critical "Make-Up" phase (Solid
Liquid).[1]

Phase 1: Preparation & Weighing

Location: Class Il Type B2 Biosafety Cabinet or Chemical Fume Hood.

 Static Elimination: Place an ionizing fan or anti-static gun inside the hood.[1] MTC420
powder is prone to static charge, causing "fly-away" particles.[1]

o Surface Prep: Line the work surface with plastic-backed absorbent pads (absorbent side up)
to capture micro-spills.[1]

o Tare Weighing: Place the receiving vial (scintillation vial) on the balance inside the hood. Do
not remove the balance from the hood.[1]

Phase 2: Solubilization (The Critical Risk Point)
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Risk: Once dissolved in DMSO, MTC420 poses the highest systemic risk due to transdermal
absorption.[1]

e Solvent Addition: Add DMSO gently down the side of the vial to minimize aerosol
disturbance.

» Vortexing: Cap the vial tightly. Vortex inside the hood.
o Safety Check: Inspect the cap liner for degradation before vortexing.[1]

» Wipe Down: Wipe the exterior of the vial with a Kimwipe dampened with 10% bleach or
alcohol before removing it from the hood.[1]

Phase 3: Decontamination & Disposal[1]

e Solid Waste: All contaminated consumables (pipette tips, weigh boats, gloves) must be
disposed of in a sealed "Hazardous Drug/API" waste container (typically yellow or black bin),
not general biohazard trash.[1]

e Liquid Waste: Collect in a dedicated carboy labeled "Halogenated Solvent + Toxic API".[1]

o Surface Decon: Wash hood surface with 10% bleach (to degrade biological activity) followed
by 70% Ethanol (to remove residue).[1]

Visualizing the Safety Workflow
Diagram 1: Hierarchy of Exposure Control

This decision tree illustrates when to upgrade from standard PPE to high-potency protocols.
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Start: Handling MTC420

Is Compound in Solution?

Solid Powder Form [ Liquid (DMSO/Media) j

Primary Defense

Engineering Control: )
Use BSC or CVE [ Is Solvent DMSO?

Secondary Defense No (Aqueous) Yes

Enhanced PPE:

PPE Upgrade:
N95/PAPR + Tyvek + Double Gloves

Standard PPE:

Laminate Gloves Required

Nitrile Gloves + Lab Coat (Permeation Risk)

Click to download full resolution via product page

Caption: Decision matrix for selecting PPE based on physical state and solvent carrier. Note
the critical escalation for DMSO handling.

Diagram 2: Gowning & De-gowning Sequence

Proper removal (doffing) is where most self-contamination occurs.[1]
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Caption: Sequential gowning protocol. Taping outer gloves to sleeves prevents powder
exposure to wrists.[1]

Emergency Response

In Case of Exposure:

Inhalation: Move immediately to fresh air. Seek medical attention. Provide SDS/CAS number
to responders.[1][4]

o Skin Contact (Powder): Brush off excess powder gently.[1] Wash with soap and water for 15
minutes.[1]

e Skin Contact (DMSO Solution):Do NOT use alcohol (enhances absorption).[1] Wash with
copious water immediately.[1]

o Spill (Powder): Do not sweep (creates dust).[1] Cover with wet paper towels (to dampen),
then scoop into hazardous waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Personal Protective Equipment (PPE) & Handling
Guide: MTC420]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609361/docs#personal-protective-equipment-ppe-
handling-guide-mtc420]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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